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Get Quote

An LC-MS/MS method for the detection of 2-Ketoglutaric acid-d4 (d4-α-KG), a deuterated

stable isotope of the key metabolic intermediate alpha-ketoglutarate (α-KG), is critical for a

range of research applications. This stable isotope-labeled compound is an ideal internal

standard for quantitative mass spectrometry analysis, enabling precise measurement of α-KG

in various biological matrices. Such analyses are vital for researchers in drug development and

life sciences who are investigating metabolic pathways, particularly in the context of cancer,

aging, and neurological disorders.

Alpha-ketoglutarate is a central molecule in the tricarboxylic acid (TCA) cycle and plays a

significant role in amino acid metabolism, nitrogen transport, and as a signaling molecule.[1] It

influences cellular energy levels, redox state, and the activity of enzymes involved in epigenetic

regulation and cellular signaling. Dysregulation of α-KG metabolism is implicated in numerous

diseases, making its accurate quantification essential for understanding disease mechanisms

and developing novel therapeutics.

This application note provides a detailed protocol for the sensitive and specific quantification of

d4-α-KG using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The

methodology described is applicable to various biological samples and is intended for

researchers, scientists, and drug development professionals.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12399886#bc-rfq
https://www.benchchem.com/product/b12399886/docs?utm_src=pdf-body#lc-ms-ms-method-for-2-ketoglutaric-acid-d4-detection
https://www.frontiersin.org/journals/cellular-neuroscience/articles/10.3389/fncel.2023.1132114/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399886?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Summary
The following tables summarize typical performance characteristics of LC-MS/MS methods for

the analysis of α-KG, which are applicable to its deuterated analog.

Table 1: Linearity and Sensitivity of α-KG LC-MS/MS Methods

Matrix
Linearity Range
(ng/mL)

LLOQ (ng/mL) Reference

Human Plasma 100 - 2500 100 [2][3]

Human Urine 1 - 1000 0.8 [4]

Table 2: Precision and Accuracy of α-KG LC-MS/MS Methods in Human Plasma

Concentrati
on (ng/mL)

Intra-day
Precision
(%RSD)

Inter-day
Precision
(%RSD)

Intra-day
Accuracy
(%RE)

Inter-day
Accuracy
(%RE)

Reference

100 < 8% < 8% Within ±15% Within ±15% [2][3]

500 < 8% < 8% Within ±15% Within ±15% [2][3]

1500 < 8% < 8% Within ±15% Within ±15% [2][3]

Experimental Protocols
This section details the methodology for the analysis of 2-Ketoglutaric acid-d4.

Sample Preparation
A robust sample preparation protocol is crucial for accurate and reproducible results. The

following procedure is a general guideline and may require optimization for specific matrices.

Materials:

Biological matrix (e.g., plasma, urine, cell lysate)
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2-Ketoglutaric acid-d4 (d4-α-KG) standard

Internal Standard (e.g., 13C5-α-KG)

Acetonitrile (ACN), ice-cold

Methanol (MeOH)

Formic Acid (FA)

Water, LC-MS grade

Centrifuge

Vortex mixer

Protocol for Protein Precipitation:

Thaw biological samples on ice.

To 100 µL of sample, add 400 µL of ice-cold ACN containing the internal standard.

Vortex for 30 seconds to precipitate proteins.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 97:3 Water:ACN with

0.1% FA).

Vortex for 15 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography
Instrumentation:
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High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid

Chromatography (UHPLC) system.

Table 3: Chromatographic Conditions

Parameter Condition

Column Acclaim 120 C8 (150 mm × 4.6 mm, 3.0 µm)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B Acetonitrile

Gradient Isocratic: 97% A, 3% B

Flow Rate 1.2 mL/min

Column Temperature 40°C

Injection Volume 10 µL

Mass Spectrometry
Instrumentation:

Triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Table 4: Mass Spectrometry Parameters
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Parameter Condition

Ionization Mode Electrospray Ionization (ESI), Negative

Capillary Voltage 3.5 kV

Source Temperature 150°C

Desolvation Temperature 350°C

Desolvation Gas Flow 800 L/hr

Cone Gas Flow 50 L/hr

Collision Gas Argon

Table 5: MRM Transitions for 2-Ketoglutaric acid-d4

Analyte
Precursor
Ion (m/z)

Product Ion
(m/z)

Dwell Time
(ms)

Cone
Voltage (V)

Collision
Energy (eV)

2-Ketoglutaric

acid-d4
149.04 105.03 100 20 12

α-Ketoglutaric

acid
145.01 101.02 100 20 12

13C5-α-KG

(IS)
150.03 105.03 100 20 12

Visualizations
Experimental Workflow

Sample Preparation LC Separation MS/MS Detection

Biological Sample Spike with d4-α-KG & IS Protein Precipitation
(ice-cold ACN) Centrifugation Evaporation Reconstitution Injection C8 Column Separation ESI Source

(Negative Mode)
Q1: Precursor Ion Selection

(m/z 149.04) Q2: Collision Induced Dissociation Q3: Product Ion Selection
(m/z 105.03) Detection Data Analysis &

Quantification
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Click to download full resolution via product page

Caption: Experimental workflow for LC-MS/MS detection of 2-Ketoglutaric acid-d4.

Alpha-Ketoglutarate in the mTOR/AMPK Signaling
Pathway
Alpha-ketoglutarate is a key regulator of cellular energy status and influences major signaling

pathways such as the mechanistic Target of Rapamycin (mTOR) and AMP-activated Protein

Kinase (AMPK) pathways.
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Caption: Role of α-Ketoglutarate in the mTOR and AMPK signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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